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Compound Name: EGCG Octaacetate

Cat. No.: B15620364

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(-)-Epigallocatechin-3-gallate (EGCG), the most abundant catechin in green tea, has garnered

significant attention for its diverse pharmacological activities, including antioxidant, anti-

inflammatory, and anti-cancer effects. However, its therapeutic potential is often limited by poor

stability and low bioavailability. To overcome these limitations, researchers have developed a

prodrug approach, with EGCG octaacetate emerging as a promising candidate. This technical

guide provides a comprehensive overview of the chemical synthesis, physicochemical

properties, and biological activities of EGCG octaacetate, tailored for professionals in research

and drug development. Detailed experimental protocols and a summary of quantitative data are

presented to facilitate further investigation and application of this potent compound.

Chemical Synthesis of EGCG Octaacetate
The most common method for synthesizing EGCG octaacetate is through the peracetylation of

EGCG. This process involves the esterification of all eight free hydroxyl groups on the EGCG

molecule with acetyl groups.
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General Reaction Scheme
The synthesis typically involves the reaction of EGCG with an acetylating agent, such as acetic

anhydride, in the presence of a base catalyst, like pyridine. The base serves to neutralize the

acetic acid byproduct and drive the reaction towards completion.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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